Cas no 1784335-97-2 (2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one
• CAS No: 1784335-97-2
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6366223
• PubChem ID: 84765659
• Update Time: 2025-05-24

2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one
• 1784335-97-2
• EN300-1868202

• Inchi： 1S/C8H11NOS/c1-6-4-11-5-7(6)8(10)3-9-2/h4-5,9H,3H2,1-2H3
• InChI Key： SFOYHJJCOODYRW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CNC)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one

Compound CAS No. 1784335-97-2: 2-(Methylamino)-1-(4-Methylthiophen-3-yl)Ethan-1-one

The compound with CAS number 1784335-97-2, commonly referred to as 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one, is a unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound is characterized by its methylamino group and a thiophene ring, which contribute to its distinctive chemical properties and potential applications.

The structure of this compound comprises a central ketone group attached to a methylamino substituent and a thiophene ring with a methyl group at the 4-position. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity. Recent studies have explored the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of anticancer agents and neuroprotective drugs.

In terms of synthesis, 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one can be prepared through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to achieve higher yields and better purity, which are critical for its use in advanced applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. Additionally, preliminary studies suggest that it may exhibit selective cytotoxicity against cancer cells, making it a promising candidate for further exploration in oncology research.

From an environmental perspective, the compound's stability and biodegradability are important considerations. Recent research has focused on evaluating its environmental impact under various conditions, including aqueous solutions and soil systems. These studies aim to ensure that the compound's use aligns with sustainable practices and regulatory standards.

In conclusion, 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-one (CAS No. 1784335-97-2) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and promising biological activities make it an area of continued interest for researchers worldwide.